Cas no 5350-70-9 (1-(benzylsulfanyl)-3-(prop-2-en-1-yloxy)propan-2-ol)

1-(benzylsulfanyl)-3-(prop-2-en-1-yloxy)propan-2-ol structure
5350-70-9 structure
Product Name:1-(benzylsulfanyl)-3-(prop-2-en-1-yloxy)propan-2-ol
CAS No:5350-70-9
MF:C17H17N
MW:235.323584318161
CID:938672
PubChem ID:219147
Update Time:2025-04-19

1-(benzylsulfanyl)-3-(prop-2-en-1-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(benzylsulfanyl)-3-(prop-2-en-1-yloxy)propan-2-ol
    • 2-methyl-2,3-diphenylbutanenitrile
    • 2-methyl-2,3-diphenyl-butanenitrile
    • 2-METHYL-2,3-DIPHENYLBUTYRONITRILE
    • DS-004233
    • DTXSID60276941
    • NSC-56
    • NSC56
    • 5350-70-9
    • Inchi: 1S/C17H17N/c1-14(15-9-5-3-6-10-15)17(2,13-18)16-11-7-4-8-12-16/h3-12,14H,1-2H3
    • InChI Key: HDPZSJBJWNFNGV-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 238.10284
  • Monoisotopic Mass: 235.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.092
  • Boiling Point: 376.7°C at 760 mmHg
  • Flash Point: 181.6°C
  • Refractive Index: 1.554
  • PSA: 29.46
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